Cas no 27531-21-1 (Adenosine, uridylyl-(3'®5')-, monoammonium salt (8CI,9CI))

• Product Name: Adenosine, uridylyl-(3'®5')-, monoammonium salt (8CI,9CI)
• CAS No: 27531-21-1
• MF: C₁₉H₂₇N₈O₁₂P
• MW: 590.437844514847
• CID: 251271
• PubChem ID: 90470730
• Update Time: 2025-04-19

Adenosine, uridylyl-(3'®5')-, monoammonium salt (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 5')-, monoammonium salt (8CI,9CI)
• 27531-21-1
• UPA Ammonium salt
• ((2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl (2R,3S,4R,5R)-5-(2,4-dioxo-3,4-dihydropyrimidin-1(2H)-yl)-4-hydroxy-2-(hydroxymethyl)tetrahydrofuran-3-yl hydrogen phosphate, ammonia salt
• Adenosine, uridylyl-(3'®5')-, monoammonium salt (8CI,9CI)

• Inchi： 1S/C19H24N7O12P.H3N/c20-15-10-16(22-5-21-15)26(6-23-10)17-12(30)11(29)8(37-17)4-35-39(33,34)38-14-7(3-27)36-18(13(14)31)25-2-1-9(28)24-19(25)32;/h1-2,5-8,11-14,17-18,27,29-31H,3-4H2,(H,33,34)(H2,20,21,22)(H,24,28,32);1H3/t7-,8-,11-,12-,13-,14-,17-,18-;/m1./s1
• InChI Key： GVFPEBOPHFPMQQ-ANTYETTRSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)O[C@@H]1[C@@H](CO)O[C@H]([C@@H]1O)N1C=CC(NC1=O)=O.N

Computed Properties

• Exact Mass: 590.14860532g/mol
• Monoisotopic Mass: 590.14860532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 40
• Rotatable Bond Count: 8
• Complexity: 1030
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 275Ų